Cas no 2229334-18-1 (tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate
• CAS No: 2229334-18-1
• MF: C₁₂H₂₀N₂O₂S
• MW: 256.364401817322
• CID: 6100371
• PubChem ID: 165679979
• Update Time: 2025-06-13

tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2229334-18-1
• EN300-1883067
• tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate

• Inchi： 1S/C12H20N2O2S/c1-8-6-17-7-9(8)10(13)5-14-11(15)16-12(2,3)4/h6-7,10H,5,13H2,1-4H3,(H,14,15)
• InChI Key： GZNWOMYCSMYINF-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 256.12454906g/mol
• Monoisotopic Mass: 256.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate

Introduction to Tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate (CAS No. 2229334-18-1)

Tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229334-18-1, represents a unique molecular structure that combines a tert-butyl group with a carbamate moiety linked to an amino-substituted ethyl chain that further incorporates a 4-methylthiophen-3-yl moiety. The presence of these distinct functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The compound's structure is characterized by its aromatic thiophene ring, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. The 4-methylthiophen-3-yl group, in particular, has been studied for its potential to enhance binding affinity and selectivity in drug design. This feature, combined with the amino and carbamate functionalities, positions Tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate as a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse biological activities. Studies have shown that derivatives of thiophene can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of the 4-methylthiophen-3-yl group into Tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate may contribute to these properties by enhancing the compound's ability to interact with biological receptors and enzymes. This has led to increased research into its potential applications in drug discovery and development.

The carbamate functional group in Tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate also plays a crucial role in its chemical behavior. Carbamates are known for their stability and their ability to form hydrogen bonds, which can be advantageous in designing molecules that require strong interactions with biological targets. The tert-butyl group further enhances the compound's stability by providing a bulky substituent that can shield reactive sites from unwanted interactions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate, making it more accessible for research purposes. These synthetic methods have improved yield and purity, allowing researchers to explore its potential applications without significant limitations. The compound's synthesis typically involves multi-step reactions that require careful optimization to ensure high-quality output. Despite the complexity of the synthesis, the increasing availability of this compound has spurred further investigation into its properties and applications.

In the context of drug development, Tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate holds promise as a precursor for more complex pharmacological agents. Its unique structural features make it suitable for modulating various biological pathways, which could lead to the discovery of new treatments for diseases such as cancer, inflammation, and infectious disorders. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of enzymes and receptors involved in these pathways.

The use of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates like Tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate. These methods allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. Additionally, they can help identify structural modifications that could enhance the compound's efficacy and selectivity. This approach has been instrumental in advancing drug discovery efforts and may lead to the development of novel therapeutic agents based on thiophene derivatives.

The safety and environmental impact of Tert-butyl N-[2-amino-2-(4-methylthiophen-3-yl)ethyl]carbamate are also important considerations in its application. As with any chemical compound used in pharmaceutical research, it is essential to assess its toxicity profile and environmental persistence before widespread use. Fortunately, preliminary studies suggest that this compound exhibits low toxicity and moderate environmental stability, making it a relatively safe option for further development.

In conclusion, Tert-butyl N-[2-amino-2-(4-methylthiophen-3-y l)eth yl]ca rbamate (CAS No. 2229334 -18 -1 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , including th e presence o f th e 4 -m ethy lth ioph en -3 -y l group , make it an attractive candidate f or th e developme nt o f n ew th erapeut ic ag ents . With advanceme nts i n synthe tic chemistr y an d computatio nal modeling , this compoun d is poised t o play a crucial role i n th e fight against various diseases . As research continu es , we can expect further insights into its applications and potential benefits .